Cas no 824969-08-6 (Benzamide, 4-chloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

• Product name: Benzamide, 4-chloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• CAS No: 824969-08-6
• MF: C₁₇H₁₄N₃OCl
• MW: 311.76556
• CID: 689621
• PubChem ID: 21897957

Benzamide, 4-chloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• 4-chloro-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
• SCHEMBL5738398
• 824969-08-6
• DTXSID60619677
• AKOS021867950

• Inchi： InChI=1S/C17H14ClN3O/c1-11-15(16(21-20-11)12-5-3-2-4-6-12)19-17(22)13-7-9-14(18)10-8-13/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： ROHFBWZIPBGCAU-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 311.0825398g/mol
• Monoisotopic Mass: 311.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.8Ų